Pyrimidine, 4-methyl-6-(methylthio)-

• IUPAC Name: 4-methyl-6-methylsulfanylpyrimidine
• InChI: InChI=1S/C6H8N2S/c1-5-3-6(9-2)8-4-7-5/h3-4H,1-2H3
• InChI Key: VXXDULCMTLXXIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)SC
• Molecular Formula: C6H8N2S
• DSSTOX Substance ID: DTXSID70362809
• Molecular Weight: 140.21 g/mol
• CAS RN: 62671-89-0

Description

Pyrimidine, 4-methyl-6-(methylthio)- is a heterocyclic organic compound with the molecular formula C7H8N2S. It is a derivative of pyrimidine and has a methylthio group at the 6th position and a methyl group at the 4th position. This compound has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Spectral Study and Molecular Structure Analysis

• Pyrimidine derivatives, including 2-methylthio-6-methyl-4-alkyl- and alkylaminopyrimidines, were investigated for their molecular structure using quantum chemical and spectral methods. These studies determined the preferential isomeric forms and identified convenient spectral markers of these compounds (Shagidullin et al., 2011).

Application in Organic Synthesis

• Pyrimidine derivatives have been used in organic synthesis, such as the preparation of pyrrolo[2,3-d]pyrimidines with aryl groups through arylation reactions under microwave irradiation (Prieur et al., 2015).
• They also play a role in the synthesis of diverse nucleosides, as demonstrated by the preparation of 6-substituted and 2,6-disubstituted pyrrolo[2,3-d]pyrimidine 2'-deoxyribonucleosides (Cottam et al., 1985).

Microwave-Assisted Synthesis

• Pyrimido[4,5-d]pyrimidine-2,5-dione derivatives have been synthesized under microwave-assisted conditions, demonstrating the compound's utility in efficient chemical processes (Dabiri et al., 2007).

In Silico Studies

• Pyrimidine nucleus has been a focus of in silico docking studies for its potential antibacterial and antifungal properties, highlighting its significance in medicinal chemistry (Karati, 2022).

Synthesis of Chemotherapeutic Agents

• Pyrimidine derivatives have been explored for their potential in synthesizing chemotherapeutic agents, as indicated by the synthesis of pyrimido-pyrimidinedithiones (Snieckus & Guimarães, 2014).